Cas no 1859312-67-6 (3,3,3-trifluoro-1-(4-hydroxy-3,3-dimethyl-1-piperidyl)propan-1-one)

• Product Name: 3,3,3-trifluoro-1-(4-hydroxy-3,3-dimethyl-1-piperidyl)propan-1-one
• CAS No: 1859312-67-6
• MF: C₁₀H₁₆F₃NO₂
• MW: 239.234753608704
• CID: 5291915
• Update Time: 2026-03-10

3,3,3-trifluoro-1-(4-hydroxy-3,3-dimethyl-1-piperidyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3,3,3-trifluoro-1-(4-hydroxy-3,3-dimethyl-1-piperidinyl)-
• 3,3,3-trifluoro-1-(4-hydroxy-3,3-dimethyl-1-piperidyl)propan-1-one

• Inchi： 1S/C10H16F3NO2/c1-9(2)6-14(4-3-7(9)15)8(16)5-10(11,12)13/h7,15H,3-6H2,1-2H3
• InChI Key： YFDVEIGGFFJQMP-UHFFFAOYSA-N
• SMILES： C(N1CCC(O)C(C)(C)C1)(=O)CC(F)(F)F

Additional information on 3,3,3-trifluoro-1-(4-hydroxy-3,3-dimethyl-1-piperidyl)propan-1-one

Introduction to 3,3,3-trifluoro-1-(4-hydroxy-3,3-dimethyl-1-piperidyl)propan-1-one (CAS No. 1859312-67-6)

3,3,3-trifluoro-1-(4-hydroxy-3,3-dimethyl-1-piperidyl)propan-1-one is a fluorinated compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1859312-67-6, features a trifluoromethyl group and a piperidine moiety, which are both recognized for their potential in modulating biological pathways. The presence of a hydroxyl group further enhances its reactivity, making it a valuable scaffold for drug discovery and development.

The structural features of 3,3,3-trifluoro-1-(4-hydroxy-3,3-dimethyl-1-piperidyl)propan-1-one contribute to its pharmacological profile. The trifluoromethyl group is known to influence the metabolic stability and lipophilicity of molecules, while the piperidine ring provides a favorable binding interaction with biological targets. The hydroxyl group introduces polarity and potential hydrogen bonding capabilities, which can be exploited for enhancing binding affinity and selectivity.

In recent years, there has been growing interest in fluorinated compounds due to their improved pharmacokinetic properties. The trifluoromethyl group, in particular, has been extensively studied for its ability to enhance binding affinity and metabolic stability. This has led to its incorporation into numerous drug candidates that have advanced into clinical trials. The compound CAS No. 1859312-67-6 represents an example of how fluorinated molecules can be leveraged to develop novel therapeutic agents.

One of the most compelling aspects of 3,3,3-trifluoro-1-(4-hydroxy-3,3-dimethyl-1-piperidyl)propan-1-one is its potential as a building block for more complex molecules. Its structural motifs can be modified to target specific biological pathways or to improve pharmacological properties such as solubility and bioavailability. Researchers have been exploring derivatives of this compound to develop treatments for various diseases, including inflammatory disorders and neurological conditions.

The hydroxyl group in CAS No. 1859312-67-6 also opens up possibilities for conjugation with other bioactive molecules or for further functionalization. This versatility makes it an attractive candidate for use in prodrug design or as a precursor for more complex synthetic pathways. The piperidine ring, with its three methyl groups and hydroxyl-substituted nitrogen atom, provides a stable yet flexible scaffold that can be tailored to meet specific pharmacological requirements.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. For instance, the use of trifluoromethyl groups has been shown to improve the efficacy of drugs targeting enzymes such as kinases and proteases. These enzymes are often involved in critical signaling pathways that are dysregulated in diseases like cancer and autoimmune disorders. The compound CAS No. 1859312-67-6 could potentially be used to develop inhibitors of such enzymes by leveraging its unique structural features.

Another area where CAS No. 1859312-67-6 shows promise is in the development of central nervous system (CNS) drugs. Piperidine derivatives have been widely used in CNS therapies due to their ability to cross the blood-brain barrier efficiently. The presence of the hydroxyl group may further enhance this property by improving solubility and interactions with CNS receptors. This makes 3,3,3-trifluoro-1-(4-hydroxy-3,3-dimethyl-1-piperidyl)propan-1-one a candidate for treating neurological conditions such as epilepsy or neurodegenerative diseases.

The synthesis of CAS No. 1859312-67-6 also presents an interesting challenge for organic chemists. The introduction of multiple functional groups while maintaining stereochemical integrity requires careful planning and execution. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with high precision and yield. These advancements are crucial for enabling the development of novel drug candidates based on fluorinated scaffolds.

In conclusion,CAS No 1859312 - 67 - 6 represents a promising compound with significant potential in pharmaceutical research and development。 Its unique structural features make it an attractive candidate for further exploration as a therapeutic agent or as a building block for more complex molecules。 The ongoing studies on fluorinated compounds highlight the importance of this class of molecules in modern drug discovery， making CAS No 1859312 - 67 - 6 a valuable addition to the pharmaceutical chemist's toolkit。